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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues related to the soft-start function of the FAN7602 Green
Current Mode PWM Controller.

Frequently Asked Questions (FAQs)

Q1: How can | adjust the soft-start time of the FAN76027?

Al: The FAN7602 features an internally fixed soft-start time of 10ms.[1][2] This duration is not
externally adjustable. The internal soft-start function is designed to prevent output voltage
overshoot during startup.[3] If a different soft-start time is required for your application, you may
need to consider a different PWM controller that allows for an external soft-start capacitor.

Q2: What is the expected behavior of the Vcc pin during a successful startup?

A2: During a successful startup, the internal high-voltage start-up switch charges the external
Vcc capacitor. The voltage on the Vcc pin will ramp up. When the Vcc voltage reaches the start
threshold of 12V (typical), the IC activates, and the soft-start sequence begins. The Vcc voltage
will then be maintained by the auxiliary winding of the transformer. If the Vcc voltage drops
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below the minimum operating voltage of 8V (typical), the IC will shut down and attempt to
restart.[3][4]

Q3: Can an issue with a protection function be mistaken for a soft-start problem?

A3: Yes, absolutely. Protection features such as Line Under-Voltage Protection (LUVP),
Overload Protection (OLP), and Latch Protection can prevent the IC from starting or cause it to
shut down immediately after startup.[3] For example, if the LUVP pin voltage is below its
threshold, the IC will not start, which might be perceived as a soft-start failure. It is crucial to
verify the status of these protection pins when troubleshooting startup issues.

Troubleshooting Guides
Issue 1: The FAN7602 does not start at all. There is no
output voltage.

This is a common issue where the controller fails to initiate the switching process. The problem
often lies in the power supply to the IC or an active protection feature.

e Vcc Voltage Check:

o Methodology: With the main AC input applied to the power supply, use an oscilloscope to
monitor the voltage at the Vcc pin (pin 6) of the FAN7602. Set the oscilloscope to a time
scale that can capture the charging of the Vcc capacitor (e.g., 100ms/div) and a voltage
scale appropriate for 0-15V.

o Expected Result: You should observe the Vcc voltage repeatedly ramping up towards the
12V start threshold and then falling. This "hiccup" mode indicates the IC is trying to start
but is being shut down by a fault condition or is unable to sustain its own power. If the
voltage does not rise at all, check the high-voltage start-up circuit connected to the Vstr

pin (pin 8).[3]

o Failure Indication: If the Vcc voltage never reaches the 12V UVLO start threshold, the IC
will not begin its soft-start sequence.

e Line Under-Voltage Protection (LUVP) Check:
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o Methodology: Measure the DC voltage at the LUVP pin (pin 1).

o Expected Result: This voltage should be above the 2V threshold for the IC to enable
operation.[3]

o Failure Indication: A voltage below the threshold will prevent the IC from starting. Check
the resistor divider network connected to the LUVP pin from the rectified AC line.

e Latch/Plimit Pin Check:
o Methodology: Measure the DC voltage at the Latch/Plimit pin (pin 2).
o Expected Result: This voltage should be below 4V.[3]

o Failure Indication: If the voltage on this pin exceeds 4V, a latch protection is triggered, and
the 1C will shut down. This pin is often used for overvoltage protection (OVP) or thermal
protection. Inspect the external circuitry connected to this pin. The latch is reset when Vcc
drops below 5V.[3]
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Start Troubleshooting
(No Output)

Measure Vcc (Pin 6).
Does it ramp up?

No

Vcce does not ramp.

Vce ramps but falls
(Hiccup Mode).

Check Vstr (Pin 8) connection Measure LUVP (Pin 1).
and startup resistor. Is V_LUVP > 2V?
o Yes
\ A
. Measure Latch/Plimit (Pin 2).
V_LUVP is too low. s V_Latch < 4v?

Inspect LUVP resistor . ) Check auxiliary winding
divider network. LI (2 100 (IRl and rectifier circuit.

Inspect external circuit

System should start.

(OVP, NTC) on Latch pin. Proceed to other checks.

Click to download full resolution via product page

Caption: Troubleshooting workflow for a no-start condition.
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Issue 2: The power supply starts but immediately shuts
down before the output voltage reaches its target.

This can occur if the soft-start begins, but a protection feature is triggered during the ramp-up

phase.
¢ Vcc Sustainability Check:

o Methodology: Use an oscilloscope to monitor both the Vcc voltage (pin 6) and the output
voltage simultaneously. Trigger on the rising edge of Vcc.

o Expected Result: Vcc should rise to 12V, the output should begin to ramp up, and the Vcc
should be sustained above the 8V UVLO threshold by the auxiliary winding.

o Failure Indication: If the Vcc voltage drops below 8V during the 10ms soft-start period, the
IC will shut down. This indicates that the auxiliary winding is not supplying enough energy
to keep the IC on. This can be due to an incorrect winding ratio, a faulty rectifier diode, or
an improperly sized Vcc capacitor.

e Overload Protection (OLP) Check:
o Methodology: Monitor the voltage at the CS/FB pin (pin 3) during startup.

o Expected Result: The voltage peak on this pin corresponds to the primary current. During
the soft-start, this peak limit is gradually increased. It should not prematurely hit the

overload protection level.

o Failure Indication: A very high initial load, a short circuit on the output, or incorrect
component values in the current sense network can trigger the OLP. The OLP has a
longer time constant at startup (37ms typical) to allow for charging output capacitors.[1] If
the fault persists, the IC will enter hiccup mode.
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Start Troubleshooting
(Starts, then stops)

Monitor Vcc (Pin 6) and V_out.
Does Vcc stay > 8V during startup?

No

Vcc drops below 8V.

Yes

Vcc is stable.

Inspect auxiliary winding, Monitor CS/FB (Pin 3) voltage.
rectifier diode, and Vcc capacitor. Is it excessively high?

Yes

System should be stable.
Check feedback loop for regulation issues.

CS/FB voltage is high. =

Check for output short circuit
or excessive load.

Verify current sense
resistor value.

Click to download full resolution via product page

Caption: Troubleshooting workflow for startup-shutdown cycles.
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Quantitative Data Summary

The following table summarizes key parameters of the FAN7602 related to its startup and soft-
start functionality.
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Paramete ) .
Symbol Min Typ Max Unit Notes
r
IC begins
operation
Vcc Start
when Vcc
Threshold VST - 12 - \%
reaches
Voltage .
this level.
[3]
IC shuts
Vcee
- down if Vcc
Minimum
] VSTOP - 8 - \% falls below
Operating ]
this level.
Voltage
(3]
Internal Internally
Soft-Start tSS - 10 - ms fixed. Not
Time adjustable.
IC
LUVP On operation
to Off VLUVPoff 1.9 2.0 2.1 \% is disabled
Voltage below this
threshold.
Hysteresis
LUVP Off
for the
to On VLUVPon 14 15 1.6 Y
LUVP
Voltage )
function.
Voltage on
Latch Latch/Plimi
Protection VLatch - 4.0 - \% tpinto
Voltage trigger
latch-off.[3]
OLP Time TOLP_ST 30 37 44 ms Extended
at Startup OLP delay
to
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accommod

ate startup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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